Cas no 2171935-81-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2171935-81-0
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5927078
• PubChem ID: 165823398
• Update Time: 2025-06-10

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• EN300-1525263
• 2171935-81-0
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-1,2,3,6-tetrahydropyridine-4-carboxylic acid

• Inchi： 1S/C28H24N2O5/c31-26(30-14-12-18(13-15-30)27(32)33)19-6-5-7-20(16-19)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-12,16,25H,13-15,17H2,(H,29,34)(H,32,33)
• InChI Key： BELNZBFNTBPCAG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N1CC=C(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2171935-81-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2171935-81-0) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation applications.

In recent years, the demand for Fmoc-based building blocks has surged, driven by advancements in peptide therapeutics and targeted drug delivery systems. The compound’s CAS No. 2171935-81-0 is often associated with queries about its solubility, stability, and compatibility with automated synthesis platforms. These properties are essential for optimizing high-throughput screening (HTS) workflows, a topic of significant interest in AI-driven drug discovery and computational chemistry.

The 1,2,3,6-tetrahydropyridine-4-carboxylic acid moiety in this compound offers a versatile scaffold for designing bioactive molecules. Its applications extend to neurological research, where modified tetrahydropyridine derivatives are explored for their potential in modulating neurotransmitter systems. This aligns with trending searches on neurodegenerative disease therapeutics and central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the benzoyl and Fmoc functionalities in this compound enable selective deprotection and coupling reactions, making it a preferred choice for peptide elongation. Laboratories focusing on custom peptide synthesis often prioritize such derivatives to achieve high-purity intermediates. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient protocols—has garnered attention in sustainable pharmaceutical manufacturing.

Analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to characterize CAS No. 2171935-81-0, addressing frequent user queries about quality control and batch consistency. The compound’s stability under varying pH conditions is another critical parameter, especially for researchers investigating oral bioavailability and prodrug formulations.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid represents a cornerstone in modern medicinal chemistry. Its multifaceted applications—from peptide engineering to CNS drug design—underscore its relevance in both academic and industrial settings. As the scientific community continues to explore precision medicine and next-generation therapeutics, this compound will undoubtedly remain a focal point of innovation.